Cas no 132977-93-6 (1,3-dioxan-5-yl 2-methylprop-2-enoate)

1,3-dioxan-5-yl 2-methylprop-2-enoate structure
132977-93-6 structure
Product Name:1,3-dioxan-5-yl 2-methylprop-2-enoate
CAS No:132977-93-6
MF:C8H12O4
MW:172.178483009338
CID:1236584
PubChem ID:18386436
Update Time:2025-04-20

1,3-dioxan-5-yl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxan-5-yl 2-methylprop-2-enoate
    • 1,3-Dioxan-5-yl methacrylate
    • 2-propenoic acid, 2-methyl-, 1,3-dioxan-5-yl ester
    • LogP
    • SCHEMBL3370071
    • MKWLYHVMTQWQHI-UHFFFAOYSA-N
    • 132977-93-6
    • DTXSID001229392
    • Inchi: 1S/C8H12O4/c1-6(2)8(9)12-7-3-10-5-11-4-7/h7H,1,3-5H2,2H3
    • InChI Key: MKWLYHVMTQWQHI-UHFFFAOYSA-N
    • SMILES: O1COCC(C1)OC(C(=C)C)=O

Computed Properties

  • Exact Mass: 172.07356
  • Monoisotopic Mass: 172.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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